Cas no 107657-50-1 (b-D-Glucopyranose, 1-thio-,1-[(3R)-3-hydroxy-N-(sulfooxy)-5-hexenimidate] (9CI))

• Product Name: b-D-Glucopyranose, 1-thio-,1-[(3R)-3-hydroxy-N-(sulfooxy)-5-hexenimidate] (9CI)
• CAS No: 107657-50-1
• MF: C₁₂H₂₁NO₁₀S₂
• MW: 403.425842046738
• CID: 173317
• Update Time: 2024-01-26

b-D-Glucopyranose, 1-thio-,1-[(3R)-3-hydroxy-N-(sulfooxy)-5-hexenimidate] (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[(3R)-3-hydroxy-N-(sulfooxy)-5-hexenimidate] (9CI)
• PRONAPOLEIFERIN
• b-D-Glucopyranose, 1-thio-,1-[3-hydroxy-N-(sulfooxy)-5-hexenimidate], (R)-
• 1-Thio-β-D-glucopyranose 1-[(R)-N-(hydroxysulfonyloxy)-3-hydroxy-5-hexeneimidate]
• β-D-Glucopyranose, 1-thio-, 1-[(3R)-3-hydroxy-N-(sulfooxy)-5-hexenimidate] (9CI)

• Inchi： 1S/C12H21NO10S2/c1-2-3-6(15)4-8(13-23-25(19,20)21)24-12-11(18)10(17)9(16)7(5-14)22-12/h2,6-7,9-12,14-18H,1,3-5H2,(H,19,20,21)/b13-8-/t6-,7-,9-,10+,11-,12+/m1/s1
• InChI Key： ZEGLQSKFSKZGRO-UYRJXSGFSA-N
• SMILES： C(=N/OS(O)(=O)=O)(/S[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)\C[C@H](O)CC=C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 403.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220A^2

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• PSA: 52.54
• pka: -3.09±0.18(Predicted)